5-(3-Bromo-4-hydroxy-5-methoxyphenyl)-4-(3,4-dimethoxybenzoyl)-1-(2-(dimethylamino)ethyl)-3-hydroxy-1H-pyrrol-2(5H)-one
Overview
Description
5-(3-Bromo-4-hydroxy-5-methoxyphenyl)-4-(3,4-dimethoxybenzoyl)-1-(2-(dimethylamino)ethyl)-3-hydroxy-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C24H27BrN2O7 and its molecular weight is 535.4 g/mol. The purity is usually 95%.
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Properties
CAS No. |
618080-80-1 |
|---|---|
Molecular Formula |
C24H27BrN2O7 |
Molecular Weight |
535.4 g/mol |
IUPAC Name |
(4E)-5-(3-bromo-4-hydroxy-5-methoxyphenyl)-4-[(3,4-dimethoxyphenyl)-hydroxymethylidene]-1-[2-(dimethylamino)ethyl]pyrrolidine-2,3-dione |
InChI |
InChI=1S/C24H27BrN2O7/c1-26(2)8-9-27-20(14-10-15(25)22(29)18(12-14)34-5)19(23(30)24(27)31)21(28)13-6-7-16(32-3)17(11-13)33-4/h6-7,10-12,20,28-29H,8-9H2,1-5H3/b21-19+ |
InChI Key |
HDDIUOXLXHGPJO-XUTLUUPISA-N |
Isomeric SMILES |
CN(C)CCN1C(/C(=C(/C2=CC(=C(C=C2)OC)OC)\O)/C(=O)C1=O)C3=CC(=C(C(=C3)Br)O)OC |
Canonical SMILES |
CN(C)CCN1C(C(=C(C2=CC(=C(C=C2)OC)OC)O)C(=O)C1=O)C3=CC(=C(C(=C3)Br)O)OC |
Origin of Product |
United States |
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